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Compound of Interest

Compound Name: Boropinal

cat. No.: B1243317

An In-depth Technical Guide to Boropinal
Chemical Structure and Identification

Boropinal is an organic compound with the chemical formula C15H1803.[1] Detailed structural
information is available through its entry in the PubChem database under CID 9859693.[1]

IUPAC Name: (1R,5R)-4,7,7-trimethyl-6-o0x0-2-oxa-bicyclo[3.2.1]oct-3-en-3-yl)methyl acetate
SMILES: CC1(C2C(C(=0)C=C10C2)COC(=0)C)C

2D Structure:
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Molecular Weight: 250.30 g/mol

Synthesis and Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield any
specific, publicly available experimental protocols for the synthesis of a compound named
"Boropinal." The search results were populated with information regarding other compounds
such as Borneol, Bupropion, and Bronopol, indicating that "Boropinal’ may be a compound
with limited published research, a proprietary name not widely used in academic literature, or a
potential misspelling. Without access to specific synthesis procedures, a detailed methodology
cannot be provided.

Biological Activity and Mechanism of Action

Similarly, extensive searches for the biological activity and mechanism of action of "Boropinal”
did not return any relevant scientific studies. There is a lack of available data on its
pharmacological effects, potential signaling pathway interactions, or any in vitro or in vivo
experimental results. Therefore, a description of its biological role and a corresponding
signaling pathway diagram cannot be generated at this time.

Quantitative Data

Due to the absence of published research on the biological activity of Boropinal, there is no
quantitative data available, such as IC50 values, binding affinities, or other relevant
pharmacological metrics. Consequently, a data table summarizing such information cannot be
compiled.

Logical Workflow for Information Retrieval

To generate a comprehensive technical guide as requested, a systematic search for
information is required. The following diagram illustrates the logical workflow that was
attempted to gather the necessary data for Boropinal.
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Initial Query:
‘Boropinal chemical structure'

Identify IUPAC Name,
SMILES, and Formula

Search for Search for
'‘Boropinal synthesis' '‘Boropinal biological activity'

Search for Search for
'‘Boropinal mechanism of action' '‘Boropinal quantitative data'

Synthesize Information and
Generate Technical Guide

Click to download full resolution via product page
Caption: Logical workflow for gathering information on Boropinal.
Conclusion:

While the fundamental chemical structure of Boropinal is documented, there is a significant
lack of publicly available scientific information regarding its synthesis, biological activity,
mechanism of action, and quantitative data. This absence of data prevents the creation of a
comprehensive technical guide that meets the specified requirements for experimental
protocols, data presentation, and signaling pathway visualization. Further research and
publication in the scientific domain are necessary to elucidate these aspects of Boropinal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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